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Compound of Interest

Compound Name: Urotensin II, mouse acetate

Cat. No.: B15602724

Get Quote

These application notes provide a detailed protocol and supplementary information for the

quantification of mouse Urotensin II (U-II) in various biological samples using a competitive

enzyme-linked immunosorbent assay (ELISA) kit. This document is intended for researchers,

scientists, and drug development professionals.

Introduction
Urotensin II (U-II) is a potent vasoactive peptide involved in a wide range of physiological and

pathological processes.[1][2][3] It is the most potent vasoconstrictor identified to date,

surpassing the activity of endothelin-1.[1] U-II exerts its effects by binding to a G protein-

coupled receptor known as the Urotensin receptor (UT), previously identified as the orphan

receptor GPR14.[1][2][4][5] The U-II/UT system is implicated in cardiovascular regulation, renal

function, metabolic control, and the pathogenesis of diseases such as hypertension, heart

failure, diabetes, and atherosclerosis.[1][6][7] This ELISA kit provides a sensitive and specific

method for the quantitative determination of mouse U-II levels.

Principle of the Assay
This assay is a competitive ELISA based on the principle of competitive binding. The microtiter

plate is pre-coated with a capture antibody specific for mouse U-II. During the assay, U-II
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present in the sample or standard competes with a fixed amount of biotinylated U-II for binding

to the capture antibody. Following an incubation period, unbound substances are washed

away. Subsequently, a streptavidin-horseradish peroxidase (HRP) conjugate is added, which

binds to the biotinylated U-II captured on the plate. After another wash, a substrate solution is

added, and the color development is inversely proportional to the amount of U-II in the sample.

The reaction is terminated by the addition of a stop solution, and the absorbance is measured

at 450 nm. A standard curve is generated by plotting the absorbance values against the

corresponding concentrations of the standards, which is then used to determine the

concentration of U-II in the unknown samples.[8][9]

Urotensin II Signaling Pathway
Urotensin II binding to its receptor (UT/GPR14) initiates a cascade of intracellular signaling

events. The UT receptor is coupled to Gαq/11 proteins.[4][5] Activation of Gαq/11 leads to the

stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

triggers the release of calcium from intracellular stores, while DAG activates protein kinase C

(PKC).[4][5] These events lead to various downstream effects, including vasoconstriction, cell

proliferation, and hypertrophy. The main downstream signaling pathways mediated by the U-

II/UT system include the RhoA/ROCK, MAPKs, and PI3K/AKT pathways.[2]
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Caption: Urotensin II Signaling Pathway.
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The performance characteristics of a typical Mouse Urotensin II ELISA kit are summarized

below. Note that specific values may vary between different kit manufacturers and batches.

Parameter Value Reference

Detection Range
0.1 - 1,000 ng/mL or 31.25 -

2000 pg/mL
[7][10][11]

Sensitivity (MDD) < 0.3 ng/mL or < 15.6 pg/mL [7][10][11]

Sample Type

Serum, Plasma, Cell Culture

Supernatants, Tissue

Homogenates

[10][11][12]

Recommended Dilution Mouse Serum/Plasma: 2X [7][10]

Specificity

High specificity for mouse

Urotensin II with no significant

cross-reactivity with

analogues.

[11]

Experimental Protocol
This protocol is a generalized procedure based on common competitive ELISA principles. It is

essential to refer to the specific manual provided with your ELISA kit for detailed instructions,

as protocols may vary between manufacturers.

Materials and Equipment
Materials Provided:

Pre-coated 96-well strip microplate

Standard Peptide (lyophilized)

Biotinylated Peptide

Primary Antiserum or Detection Antibody

Streptavidin-HRP or HRP-Streptavidin
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Assay Diluent(s)

Wash Buffer Concentrate (20X or 30X)

TMB One-Step Substrate Reagent

Stop Solution

Plate Sealers

Positive Control Sample

Materials Required but Not Provided:

Deionized or distilled water

Precision pipettes and tips

Graduated cylinders

Tubes for standard and sample dilutions

Microplate reader capable of measuring absorbance at 450 nm (with optional wavelength

correction at 570 nm or 630 nm)[11]

Orbital shaker

Absorbent paper

Reagent Preparation
Wash Buffer (1X): Dilute the concentrated Wash Buffer with deionized or distilled water to the

final volume specified in the kit manual. For example, dilute 20 mL of 30X Wash Buffer

concentrate with 580 mL of water to make 600 mL of 1X Wash Buffer.[12]

Standard Curve: Reconstitute the lyophilized Standard with the specified volume of Standard

Diluent to create a stock solution. Allow the stock solution to sit for at least 10-15 minutes

with gentle agitation.[11][12] Prepare a dilution series from the stock solution according to

the kit manual to generate the standard curve.
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Biotinylated Peptide/Detection Reagent: Prepare the working solution of the biotinylated

peptide or detection reagent as instructed in the kit manual.

Streptavidin-HRP: Prepare the working solution of Streptavidin-HRP as instructed in the kit

manual.

Sample Preparation
Serum: Allow blood to clot at room temperature for 1 hour or overnight at 4°C. Centrifuge at

1000 x g for 20 minutes at 2-8°C. Collect the supernatant (serum) and assay immediately or

store in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[12][13]

Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge at 1000 x g

for 15 minutes at 2-8°C within 30 minutes of collection. Collect the supernatant (plasma) and

assay immediately or store in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

[12][13]

Cell Culture Supernatants: Centrifuge at 1000 x g for 20 minutes at 2-8°C to remove any

cellular debris. Assay the supernatant immediately or store in aliquots at -20°C or -80°C.[13]

Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize

the tissue in a suitable buffer and centrifuge to remove debris. The specific protocol will vary

depending on the tissue type.[12][13]

Assay Procedure
The following is a representative workflow. Incubation times and temperatures may vary.
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Caption: Competitive ELISA Workflow.
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Detailed Steps:

Prepare all reagents, standards, and samples as described above.

Add Standards and Samples: Add 50 µL or 100 µL of each standard, sample, and blank to

the appropriate wells. It is recommended to run all standards and samples in duplicate.[12]

[13]

Add Detection Reagent: Immediately add 50 µL of the prepared Biotinylated Detection Ab

working solution to each well.[13]

Incubate: Cover the plate with a sealer and incubate for 1 to 2.5 hours at 37°C or room

temperature.[7][10][12]

Wash: Aspirate the liquid from each well and wash each well with 1X Wash Buffer

(approximately 300 µL per well). Repeat the wash process for a total of 3 washes. After the

last wash, remove any remaining Wash Buffer by inverting the plate and blotting it against

clean paper towels.[12]

Add Streptavidin-HRP: Add 100 µL of the prepared Streptavidin-HRP working solution to

each well.[12]

Incubate: Cover the plate with a new sealer and incubate for 30 to 60 minutes at 37°C or

room temperature.[11][12]

Wash: Repeat the wash step as in step 5, but for a total of 5 washes.[12]

Substrate Development: Add 90 µL or 100 µL of TMB Substrate Solution to each well.

Incubate for 10 to 30 minutes at 37°C in the dark.[7][10][12]

Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change

from blue to yellow.

Read Plate: Read the optical density (OD) of each well within 5 minutes using a microplate

reader set to 450 nm.[11]

Calculation of Results
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Calculate the average OD for each set of duplicate standards, controls, and samples.

Subtract the average zero standard OD from all other OD values.

Create a standard curve by plotting the mean OD for each standard on the y-axis against the

concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is recommended.

Determine the concentration of Urotensin II in the samples by interpolating their OD values

from the standard curve.

If samples were diluted, the concentration read from the standard curve must be multiplied

by the dilution factor to obtain the final concentration.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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